Cas no 1263062-14-1 (3-bromo-2,8-dimethylimidazo1,2-apyridine)

3-Bromo-2,8-dimethylimidazo[1,2-a]pyridine is a brominated heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core with methyl substituents at the 2- and 8-positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid heterocyclic framework enhances stability while maintaining compatibility with diverse reaction conditions. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate electronic and steric properties. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial applications.
3-bromo-2,8-dimethylimidazo1,2-apyridine structure
1263062-14-1 structure
Product Name:3-bromo-2,8-dimethylimidazo1,2-apyridine
CAS No:1263062-14-1
MF:C9H9BrN2
MW:225.085160970688
CID:5695510
PubChem ID:82646833
Update Time:2025-05-28

3-bromo-2,8-dimethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-1197151
    • 3-Bromo-2,8-dimethylimidazo[1,2-a]pyridine
    • 1263062-14-1
    • Imidazo[1,2-a]pyridine, 3-bromo-2,8-dimethyl-
    • 3-bromo-2,8-dimethylimidazo1,2-apyridine
    • Inchi: 1S/C9H9BrN2/c1-6-4-3-5-12-8(10)7(2)11-9(6)12/h3-5H,1-2H3
    • InChI Key: KROMXLIAJMFFRQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N=C2C(C)=CC=CN21

Computed Properties

  • Exact Mass: 223.99491g/mol
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • pka: 6.06±0.10(Predicted)

3-bromo-2,8-dimethylimidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1263062-14-1 95%
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Enamine
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Enamine
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Enamine
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